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Compound of Interest

Compound Name: GNF-2-acid

Cat. No.: B8291080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of GNF-2-acid, a derivative of the

allosteric Bcr-Abl inhibitor GNF-2. This document details its chemical properties, its relationship

to GNF-2, the relevant biological signaling pathways, and key experimental protocols for its

study.

Core Compound Data
GNF-2-acid is the carboxylic acid analog of GNF-2. While GNF-2 features a benzamide group,

GNF-2-acid possesses a corresponding benzoic acid moiety. This structural difference impacts

the molecule's physicochemical properties, including its potential for further chemical

modification, such as in the synthesis of Proteolysis Targeting Chimeras (PROTACs).

Property GNF-2-acid GNF-2

Chemical Name

3-(6-((4-

(trifluoromethoxy)phenyl)amino

)pyrimidin-4-yl)benzoic acid

3-(6-((4-

(trifluoromethoxy)phenyl)amino

)pyrimidin-4-yl)benzamide[1]

CAS Number 714962-05-7 778270-11-4[1][2]

Molecular Formula C18H12F3N3O3 C18H13F3N4O2[1][2]

Molecular Weight 375.30 g/mol 374.32 g/mol [1]
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Mechanism of Action and Signaling Pathway
GNF-2, and by extension GNF-2-acid, targets the Bcr-Abl fusion protein, a constitutively active

tyrosine kinase that is the hallmark of chronic myeloid leukemia (CML). Unlike ATP-competitive

inhibitors that bind to the kinase's active site, GNF-2 is an allosteric inhibitor.[2] It binds to the

myristoyl pocket of the Abl kinase domain, inducing a conformational change that locks the

kinase in an inactive state.[2][3] This allosteric inhibition prevents the autophosphorylation of

Bcr-Abl and the subsequent activation of downstream signaling pathways that are critical for

the proliferation and survival of CML cells.[4][5]

A key downstream effector of Bcr-Abl is the Signal Transducer and Activator of Transcription 5

(STAT5). By inhibiting Bcr-Abl, GNF-2 leads to a reduction in STAT5 phosphorylation.[4][6]

This, in turn, suppresses the expression of anti-apoptotic proteins and inhibits cell proliferation.

[6]

The following diagram illustrates the Bcr-Abl signaling pathway and the inhibitory action of

GNF-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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